Cas no 937598-04-4 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide
• CAS No: 937598-04-4
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• MDL: MFCD08554858
• CID: 3060167
• PubChem ID: 19590537
• Update Time: 2025-06-08

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Acetyl-4-methylthiazol-2-yl)-N-cyclopropyl-4-methylbenzamide
• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide
• N~1~-(5-ACETYL-4-METHYL-1,3-THIAZOL-2-YL)-N~1~-CYCLOPROPYL-4-METHYLBENZAMIDE
• 937598-04-4
• STK350811
• N-(5-Acetyl-4-methyl-2-thiazolyl)-N-cyclopropyl-4-methylbenzamide
• AKOS000313447
• DTXSID301167414
• BBL040641
• CS-0240953
• MMB59804
• EN300-230706

• MDL： MFCD08554858
• Inchi： 1S/C17H18N2O2S/c1-10-4-6-13(7-5-10)16(21)19(14-8-9-14)17-18-11(2)15(22-17)12(3)20/h4-7,14H,8-9H2,1-3H3
• InChI Key： YWANDSBHPPQIER-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1N(C(C1C=CC(C)=CC=1)=O)C1CC1

Computed Properties

• Exact Mass: 314.10889899Da
• Monoisotopic Mass: 314.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide

N-(5-Acetyl-4-Methyl-1,3-Thiazol-2-yl)-N-Cyclopropyl-4-Methylbenzamide: An Overview of a Promising Compound (CAS No. 937598-04-4)

N-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide (CAS No. 937598-04-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the acetyl, methyl, and cyclopropyl groups in its structure contributes to its stability and biological activity, making it a promising candidate for further research and development.

The chemical structure of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide is characterized by a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The acetyl group attached to the thiazole ring enhances the compound's lipophilicity, while the cyclopropyl group provides additional steric hindrance and stability. These structural features collectively contribute to the compound's ability to interact with various biological targets, making it a valuable molecule for pharmaceutical research.

Recent studies have explored the potential of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide in various therapeutic areas. One notable area of research is its antimicrobial activity. Thiazole derivatives are known for their broad-spectrum antimicrobial properties, and this compound has shown promising results against both Gram-positive and Gram-negative bacteria. In vitro studies have demonstrated that it exhibits potent antibacterial activity against Staphylococcus aureus, Pseudomonas aeruginosa, and other clinically relevant pathogens. This makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Thiazole derivatives have been shown to inhibit key inflammatory mediators such as cytokines and prostaglandins. Preclinical studies have indicated that this compound can effectively reduce inflammation in animal models of inflammatory diseases, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.

The anticancer potential of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide has also been explored. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new therapeutic agents with novel mechanisms of action. Thiazole derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Recent studies have demonstrated that this compound can selectively target cancer cells while sparing normal cells, making it a promising lead compound for further development as an anticancer agent.

The pharmacokinetic properties of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide are another important aspect of its evaluation as a potential drug candidate. Pharmacokinetic studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug to be effective in vivo. Additionally, it has been found to have low toxicity in preclinical studies, further supporting its potential for clinical development.

In conclusion, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropyl-4-methylbenzamide (CAS No. 937598-04-4) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents in areas such as antimicrobial therapy, anti-inflammatory treatment, and cancer therapy. Ongoing research aims to optimize its structure and evaluate its efficacy in more advanced preclinical models, paving the way for potential clinical trials in the future.